3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole

• IUPAC Name: 3-chloro-5-[(4-methylphenyl)methylsulfinyl]-1,2,4-thiadiazole
• InChI: InChI=1S/C10H9ClN2OS2/c1-7-2-4-8(5-3-7)6-16(14)10-12-9(11)13-15-10/h2-5H,6H2,1H3
• InChI Key: KXQKHMPTGGKSMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)C2=NC(=NS2)Cl
• Molecular Formula: C10H9ClN2OS2
• DSSTOX Substance ID: DTXSID601174553
• Molecular Weight: 272.8 g/mol
• CAS RN: 845879-27-8

Description

3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole (CMBS) is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole involves the formation of a covalent bond between the sulfhydryl group of a protein and the sulfinyl group of 3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole. This modification can alter the structure and function of the protein, leading to changes in its activity and interactions with other proteins.
Biochemical and Physiological Effects:
3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of a number of enzymes, including protein kinase C, glyceraldehyde-3-phosphate dehydrogenase, and lactate dehydrogenase. 3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole has also been shown to induce apoptosis in cancer cells, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole is its ability to selectively modify sulfhydryl groups in proteins. This allows researchers to study the role of these groups in various biological processes. However, 3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole can also have off-target effects, making it important to carefully control the concentration and duration of exposure in lab experiments.

Future Directions

There are several potential future directions for research on 3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole. One area of interest is the development of more selective analogs that can target specific sulfhydryl groups in proteins. Another area of interest is the use of 3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole as a tool for studying the role of sulfhydryl groups in disease processes, such as cancer and neurodegenerative diseases. Finally, the development of new methods for delivering 3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole to specific tissues or cells could open up new avenues for therapeutic applications.

Scientific Research Applications

3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole has been widely used in scientific research due to its ability to selectively modify sulfhydryl groups in proteins. This modification can alter the structure and function of proteins, allowing researchers to study their role in various biological processes. 3-Chloro-5-(4-methylbenzylsulfinyl)-1,2,4-thiadiazole has been used to investigate the role of sulfhydryl groups in enzyme activity, protein folding, and protein-protein interactions.